Cas no 1645503-31-6 (N-(Cyanomethyl)-2-(4-cyanophenoxy)-2-methyl-N-propylpropanamide)

• Product Name: N-(Cyanomethyl)-2-(4-cyanophenoxy)-2-methyl-N-propylpropanamide
• CAS No: 1645503-31-6
• MF: C₁₆H₁₉N₃O₂
• MW: 285.340963602066
• CID: 5403692
• Update Time: 2025-06-13

N-(Cyanomethyl)-2-(4-cyanophenoxy)-2-methyl-N-propylpropanamide Chemical and Physical Properties

Names and Identifiers

• N-(Cyanomethyl)-2-(4-cyanophenoxy)-2-methyl-N-propylpropanamide

• Inchi： 1S/C16H19N3O2/c1-4-10-19(11-9-17)15(20)16(2,3)21-14-7-5-13(12-18)6-8-14/h5-8H,4,10-11H2,1-3H3
• InChI Key： CKVRZQHNEYPQJK-UHFFFAOYSA-N
• SMILES： C(N(CC#N)CCC)(=O)C(OC1=CC=C(C#N)C=C1)(C)C

Experimental Properties

• Density: 1.13±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 489.9±35.0 °C(Predicted)
• pka: -1.22±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on N-(Cyanomethyl)-2-(4-cyanophenoxy)-2-methyl-N-propylpropanamide

Introduction to N-(Cyanomethyl)-2-(4-cyanophenoxy)-2-methyl-N-propylpropanamide (CAS No. 1645503-31-6)

N-(Cyanomethyl)-2-(4-cyanophenoxy)-2-methyl-N-propylpropanamide, a compound with the CAS number 1645503-31-6, is a sophisticated organic molecule that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its complex structural features, represents a promising candidate for further exploration in drug development and medicinal chemistry.

The molecular structure of N-(Cyanomethyl)-2-(4-cyanophenoxy)-2-methyl-N-propylpropanamide incorporates several key functional groups that contribute to its unique chemical properties. The presence of a cyano group (-CN) and an amide bond (-CONH-) in its framework suggests potential applications in the synthesis of bioactive molecules. Specifically, the cyano group can serve as a versatile handle for further functionalization, while the amide linkage is often associated with biological activity and drug-like properties.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the pharmacokinetic and pharmacodynamic profiles of this compound with greater accuracy. Studies indicate that the structural features of N-(Cyanomethyl)-2-(4-cyanophenoxy)-2-methyl-N-propylpropanamide may contribute to its ability to interact with biological targets, making it a valuable scaffold for the development of novel therapeutic agents.

In the realm of medicinal chemistry, the synthesis and optimization of amide-containing compounds have been extensively studied due to their prevalence in many bioactive molecules. The introduction of substituents such as cyano and methyl groups can significantly alter the electronic and steric properties of these molecules, thereby influencing their biological activity. This compound exemplifies how strategic modifications can lead to the discovery of new pharmacophores with potential therapeutic benefits.

One of the most intriguing aspects of N-(Cyanomethyl)-2-(4-cyanophenoxy)-2-methyl-N-propylpropanamide is its potential role in modulating biological pathways associated with inflammation and pain. Emerging research suggests that amide derivatives can exhibit anti-inflammatory properties by interacting with specific enzymes and receptors. The presence of a cyanophenoxyl group in its structure may further enhance its interaction with these targets, opening up possibilities for applications in treating chronic inflammatory conditions.

The chemical synthesis of this compound involves multi-step reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex framework efficiently. These methods not only improve the scalability of production but also allow for the introduction of additional functional groups, expanding the chemical space available for drug discovery.

From a regulatory perspective, compounds like N-(Cyanomethyl)-2-(4-cyanophenoxy)-2-methyl-N-propylpropanamide must undergo rigorous testing to ensure safety and efficacy before they can be considered for clinical use. Preclinical studies are essential to evaluate their pharmacological effects, toxicity profiles, and potential side effects. These studies often involve in vitro assays to assess interactions with biological targets followed by in vivo experiments to evaluate their overall efficacy and safety.

The integration of machine learning and artificial intelligence into drug discovery has revolutionized the way researchers identify and optimize lead compounds. By leveraging large datasets and predictive models, scientists can accelerate the process of identifying promising candidates like N-(Cyanomethyl)-2-(4-cyanophenoxy)-2-methyl-N-propylpropanamide. This approach not only saves time but also reduces costs associated with traditional trial-and-error methods.

In conclusion, N-(Cyanomethyl)-2-(4-cyanophenoxy)-2-methyl-N-propylpropanamide (CAS No. 1645503-31-6) represents a fascinating subject of study in medicinal chemistry. Its unique structural features and potential biological activities make it a valuable candidate for further research aimed at developing novel therapeutic agents. As our understanding of molecular interactions continues to evolve, compounds like this one are poised to play a significant role in addressing unmet medical needs.